Cas no 651748-06-0 (7-Octen-2-one, 3-(benzoyloxy)-5-methoxy-, (3S,5S)-)

• Product name: 7-Octen-2-one, 3-(benzoyloxy)-5-methoxy-, (3S,5S)-
• CAS No: 651748-06-0
• MF: C₁₆H₂₀O₄
• MW: 276.327605247498
• CID: 403508
• PubChem ID: 11437336

7-Octen-2-one, 3-(benzoyloxy)-5-methoxy-, (3S,5S)- Chemical and Physical Properties

Names and Identifiers

• 7-Octen-2-one, 3-(benzoyloxy)-5-methoxy-, (3S,5S)-
• [(3S,5S)-5-methoxy-2-oxooct-7-en-3-yl] benzoate
• 651748-06-0
• DTXSID60465898

• Inchi： InChI=1S/C16H20O4/c1-4-8-14(19-3)11-15(12(2)17)20-16(18)13-9-6-5-7-10-13/h4-7,9-10,14-15H,1,8,11H2,2-3H3/t14-,15-/m0/s1
• InChI Key： RUGXAQTZLKHQET-GJZGRUSLSA-N
• SMILES： CC(=O)C(CC(CC=C)OC)OC(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 276.1362
• Monoisotopic Mass: 276.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6